Cas no 1344366-42-2 (3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine)

• Product Name: 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine
• CAS No: 1344366-42-2
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6594399
• PubChem ID: 63280748
• Update Time: 2025-05-21

3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS012584448
• 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine
• EN300-722324
• 1344366-42-2
• CS-0285251
• 3-methyl-1-[(4-methyl-1,3-thiazol-5-yl)methyl]piperidin-4-amine

• Inchi： 1S/C11H19N3S/c1-8-5-14(4-3-10(8)12)6-11-9(2)13-7-15-11/h7-8,10H,3-6,12H2,1-2H3
• InChI Key： ZGGBOVXSOJOKKA-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CN1CCC(C(C)C1)N

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine

Exploring the Potential of 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine (CAS No. 1344366-42-2) in Modern Research

The compound 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine (CAS No. 1344366-42-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This piperidine derivative, characterized by its methylthiazole substitution, presents intriguing possibilities for drug discovery and development. Researchers are particularly interested in its role as a potential bioactive scaffold, with studies focusing on its interactions with various biological targets.

From a chemical perspective, 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine combines the structural advantages of both piperidine and thiazole moieties. The piperidine ring contributes to its basicity and potential for forming stable interactions with biological receptors, while the 4-methylthiazol-5-yl group may enhance its binding affinity and selectivity. This dual functionality makes it particularly valuable in the design of small molecule therapeutics, especially in areas such as neurological research and metabolic studies.

The synthesis and characterization of 1344366-42-2 have been subjects of numerous research papers, with particular emphasis on its stereochemical properties and conformational flexibility. Recent computational studies using molecular docking techniques suggest that this compound may exhibit interesting interactions with certain enzyme targets, making it a promising candidate for further investigation in structure-activity relationship studies.

In the context of current research trends, 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine aligns well with the growing interest in heterocyclic compounds for pharmaceutical applications. The scientific community has shown particular interest in how modifications to its structure might influence its pharmacokinetic properties and therapeutic potential. Some preliminary studies suggest possible applications in addressing challenges related to blood-brain barrier penetration, though much research remains to be done.

The commercial availability of CAS 1344366-42-2 has facilitated its adoption in various research programs, particularly in academic and pharmaceutical settings. Its relatively stable nature under standard laboratory conditions makes it suitable for diverse experimental protocols. Researchers appreciate its potential as a versatile building block for creating more complex molecular architectures with enhanced biological activity.

From a safety and handling perspective, while 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine requires standard laboratory precautions, it does not fall under the category of highly hazardous substances. This characteristic enhances its appeal for research applications, as it can be handled with conventional safety measures typically employed for organic compounds in laboratory settings.

The future research directions for 1344366-42-2 appear promising, with potential applications extending into areas such as medicinal chemistry and chemical biology. The compound's structural features make it particularly interesting for investigations into receptor modulation and signal transduction pathways. As research methodologies continue to advance, particularly in areas like cryo-EM and AI-assisted drug design, the understanding of this compound's full potential is expected to grow significantly.

For researchers interested in exploring 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine further, current literature suggests several promising avenues of investigation. These include detailed studies of its metabolic stability, potential for structural optimization, and evaluation of its interactions with specific biological targets. The compound's relatively straightforward synthesis pathway also makes it attractive for structure-activity relationship studies and lead optimization programs in drug discovery.

In conclusion, 3-Methyl-1-((4-methylthiazol-5-yl)methyl)piperidin-4-amine (CAS No. 1344366-42-2) represents an interesting and potentially valuable compound in contemporary chemical research. Its unique structural features, combined with its demonstrated stability and synthetic accessibility, position it as a promising subject for ongoing and future investigations in multiple areas of scientific inquiry, particularly those related to drug discovery and biological probe development.